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Compound of Interest

Compound Name:
Cyclohexanone, 2-(3-

hydroxyphenyl)-

CAS No.: 41179-12-8

Cat. No.: B14660191

Get Quote

Technical Guide: 2-(3-
Hydroxyphenyl)cyclohexanone
Chemical Identity & Identifiers
The compound exists primarily as the O-desmethyl derivative of the more stable precursor. In

research contexts, the methoxy-analogue is often procured and demethylated in situ to

generate the active hydroxy species.
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Property Target Compound (Phenol)
Commercial Precursor

(Anisole)

Chemical Name

2-(3-

Hydroxyphenyl)cyclohexan-1-

one

2-(3-

Methoxyphenyl)cyclohexan-1-

one

Common Name
O-Desmethyl-2-(3-

methoxyphenyl)cyclohexanone
2-(m-Anisyl)cyclohexanone

CAS Number
Not widely indexed (Research

Intermediate)
15547-89-4

Molecular Formula C₁₂H₁₄O₂ C₁₃H₁₆O₂

Molecular Weight 190.24 g/mol 204.27 g/mol

SMILES
OC1=CC=CC(C2CCCCC2=O)

=C1

COC1=CC=CC(C2CCCCC2=

O)=C1

InChIKey
Computed:VZJVWKVQJHBQL

U-UHFFFAOYSA-N

KACQSVYTBQDRGP-

UHFFFAOYSA-N

Structural Analysis[1]
Chirality: The C2 position on the cyclohexanone ring is a chiral center. Synthetic routes

typically yield a racemic mixture (RS-2-(3-hydroxyphenyl)cyclohexanone) unless asymmetric

catalysis is employed.

Tautomerism: Exhibits keto-enol tautomerism, though the keto form is thermodynamically

favored. The enol form is stabilized by conjugation with the aromatic ring but remains a minor

species under neutral conditions.

Synthesis & Production Protocols
The synthesis of 2-(3-hydroxyphenyl)cyclohexanone is rarely direct due to the reactivity of the

free phenol. The standard industrial and research protocol involves the Pd-catalyzed alpha-

arylation of cyclohexanone with 3-bromoanisole, followed by O-demethylation.

Synthesis Workflow (Graphviz Diagram)
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Cyclohexanone
(CAS 108-94-1)

Intermediate:
2-(3-Methoxyphenyl)cyclohexanone

(CAS 15547-89-4)

Pd(OAc)2, BINAP
NaOtBu, Toluene, 100°C

3-Bromoanisole
(CAS 2398-37-0)

Target:
2-(3-Hydroxyphenyl)cyclohexanone

BBr3, DCM, -78°C
(O-Demethylation)

Click to download full resolution via product page

Figure 1: Synthetic pathway from commercial precursors to the target hydroxy-ketone.

Step-by-Step Protocol
Step 1: Alpha-Arylation (Formation of Precursor)

Reagents: Cyclohexanone (1.2 eq), 3-Bromoanisole (1.0 eq), Pd(OAc)₂ (1 mol%), BINAP

(1.5 mol%), NaOtBu (1.5 eq).

Solvent: Toluene (anhydrous).

Procedure:

Charge a reaction vessel with Pd(OAc)₂, BINAP, and NaOtBu under argon.

Add toluene, cyclohexanone, and 3-bromoanisole.

Heat to 80–100°C for 12–16 hours.

Workup: Quench with water, extract with ethyl acetate, and purify via flash

chromatography (Hexane/EtOAc).

Yield: Typically 70–85% of 2-(3-methoxyphenyl)cyclohexanone (CAS 15547-89-4).

Step 2: O-Demethylation (Generation of Target)
Reagents: Boron Tribromide (BBr₃, 1.0 M in DCM).

Procedure:

Dissolve the methoxy intermediate in anhydrous DCM and cool to -78°C.
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Add BBr₃ (2–3 eq) dropwise to avoid exotherm.

Allow to warm to room temperature over 4 hours.

Quench: Carefully add methanol or ice water (exothermic!).

Purification: Extract with DCM. The product may require recrystallization from

ether/hexanes.

Applications in Drug Discovery
This scaffold is a "privileged structure" in medicinal chemistry, particularly for central nervous

system (CNS) targets.

Opioid Receptor Ligands
The 3-hydroxyphenyl moiety is a classic pharmacophore for the mu-opioid receptor (MOR). It

mimics the tyrosine residue of endogenous enkephalins.

Mechanism: The phenolic hydroxyl group acts as a hydrogen bond donor to the histidine

residue (His297) in the MOR binding pocket.

Analogs: This ketone is a direct precursor to Tramadol analogs (via Grignard addition) and

Tapentadol-like structures (via reductive amination).

NMDA Receptor Antagonists
Arylcyclohexanones are structural precursors to Ketamine and PCP analogs.

Modification: Reductive amination of 2-(3-hydroxyphenyl)cyclohexanone with methylamine or

ethylamine yields 3-hydroxy-analogs of arylcyclohexylamines, which often exhibit reduced

psychotomimetic side effects compared to their unsubstituted counterparts.

Structure-Activity Relationship (SAR) Logic
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2-(3-Hydroxyphenyl)cyclohexanone

Reductive Amination
(Target: Arylcyclohexylamines)

 + R-NH2 / NaBH4

Grignard Addition
(Target: Tramadol Analogs)

 + R-MgBr

O-Alkylation
(Target: Prodrugs/Ethers)

 + R-X / Base

Click to download full resolution via product page

Figure 2: Divergent synthesis applications for the 3-hydroxyphenyl scaffold.

Analytical Characterization
As the hydroxy compound is often synthesized in situ, verification is critical.

Technique Expected Signal Characteristics

¹H NMR (CDCl₃)

Phenol: Broad singlet at δ 5.0–6.0 ppm

(exchangeable). Aromatic: Multiplets at δ 6.7–

7.2 ppm (3-substituted pattern). Cyclohexanone:

Multiplet at δ 3.5 ppm (benzylic methine, alpha-

carbonyl).

IR Spectroscopy

O-H Stretch: Broad band at 3200–3400 cm⁻¹.

C=O Stretch: Strong peak at ~1710 cm⁻¹

(ketone).

Mass Spectrometry
M+: 190.1 m/z. Fragmentation: Loss of CO (M-

28), Tropylium ion formation.

Safety & Handling
Hazard Classification: Irritant (Skin/Eye). Potential CNS depressant activity due to structural

similarity to anesthetics.

Storage: Store under inert atmosphere (Argon/Nitrogen) at -20°C. Phenols are prone to

oxidation (browning) upon exposure to air.
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Handling: Use standard PPE. Avoid inhalation of dusts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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